Cas no 1421491-27-1 (1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide
• CAS No: 1421491-27-1
• MF: C₁₂H₁₂ClFN₂O₂
• MW: 270.687285423279
• CID: 6537553
• PubChem ID: 71785307
• Update Time: 2025-05-24

1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide
• F6125-1168
• AKOS024532882
• 1421491-27-1

• Inchi： 1S/C12H12ClFN2O2/c1-7(17)16-5-8(6-16)12(18)15-9-2-3-11(14)10(13)4-9/h2-4,8H,5-6H2,1H3,(H,15,18)
• InChI Key： ONEYRLINZAFUNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CN(C(C)=O)C1)=O)F

Computed Properties

• Exact Mass: 270.0571335g/mol
• Monoisotopic Mass: 270.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide

Introduction to 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide (CAS No. 1421491-27-1)

1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide (CAS No. 1421491-27-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic and heterocyclic structure, exhibits a unique set of chemical properties that make it a promising candidate for further exploration in drug discovery and development. The presence of both acetyl and amide functional groups, coupled with the fluorine and chlorine substituents on the phenyl ring, contributes to its distinct reactivity and potential biological activity.

The molecular structure of 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide consists of an azetidine core, which is a five-membered saturated heterocycle containing two nitrogen atoms. This core is further modified by the introduction of an acetyl group at the 1-position and an amide moiety at the 3-position, with the phenyl ring bearing both chloro and fluoro substituents at the 3rd and 4th positions, respectively. Such structural features not only influence its physicochemical properties but also open up diverse possibilities for its interaction with biological targets.

In recent years, there has been a growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. The azetidine scaffold is known for its ability to mimic natural amino acid structures, making it a valuable building block for designing novel bioactive molecules. Specifically, 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide has been investigated for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory agents. The fluorine atom, in particular, is often incorporated into drug molecules to enhance metabolic stability and binding affinity to biological targets.

One of the key aspects that make this compound intriguing is its dual functionality provided by the acetyl and amide groups. The acetyl group can participate in hydrogen bonding interactions, while the amide group can act as a hinge region for protein binding. These features are crucial for designing molecules that can effectively interact with biological receptors or enzymes. Furthermore, the chloro and fluoro substituents on the phenyl ring can influence electronic properties and steric hindrance, which are critical factors in determining drug efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced bioavailability and improved pharmacokinetic profiles. For instance, fluorine substitution has been shown to increase lipophilicity while maintaining metabolic stability, making such compounds attractive for oral administration. In the case of 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide, these properties may contribute to its potential as a lead compound in developing new therapeutic agents.

The synthesis of 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the azetidine core through cyclization reactions, followed by functionalization with acetyl and amide groups. The introduction of chloro and fluoro substituents on the phenyl ring is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Each step must be carefully optimized to minimize side reactions and maximize product integrity.

In terms of applications, 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide has shown promise in preclinical studies as a potential scaffold for developing novel drugs targeting various diseases. Its structural features suggest that it may have activity against bacterial infections, where fluorinated aromatic compounds are known to exhibit enhanced efficacy. Additionally, its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a candidate for developing anti-inflammatory agents.

The compound's potential as a drug candidate is further supported by computational studies that predict favorable binding affinities to certain enzymes and receptors. Molecular docking simulations have been used to explore how 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide might interact with biological targets such as proteases or kinases. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide are expected to play a significant role in the development of next-generation therapeutics. The combination of structural complexity and functional diversity makes it a versatile molecule that can be modified further to enhance its pharmacological properties. Future studies may focus on exploring derivatives of this compound to improve selectivity, solubility, and overall therapeutic efficacy.

In conclusion,1-acetyl-N-(3-chloro-4-fluorophenyl)azetidine-3-carboxamide (CAS No. 1421491-27-1) represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further development into novel pharmaceuticals. As scientists continue to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.